Cas no 1006333-28-3 (4,4-Difluoro-1-(1-methyl-1H-pyrazol-3-yl)butane-1,3-dione)

4,4-Difluoro-1-(1-methyl-1H-pyrazol-3-yl)butane-1,3-dione is a fluorinated β-diketone derivative characterized by its unique structural features, including a difluoromethyl group and a 1-methylpyrazole substituent. This compound exhibits strong electron-withdrawing properties due to the fluorine atoms, enhancing its reactivity in coordination chemistry and metal-chelating applications. The presence of the pyrazole moiety further contributes to its potential as a ligand in catalytic systems or as an intermediate in pharmaceutical and agrochemical synthesis. Its stability and well-defined molecular structure make it suitable for precise synthetic modifications. The compound’s high purity and consistent performance underscore its utility in research and industrial applications requiring tailored fluorinated building blocks.
4,4-Difluoro-1-(1-methyl-1H-pyrazol-3-yl)butane-1,3-dione structure
1006333-28-3 structure
Product Name:4,4-Difluoro-1-(1-methyl-1H-pyrazol-3-yl)butane-1,3-dione
CAS No:1006333-28-3
MF:C8H8F2N2O2
MW:202.158128738403
MDL:MFCD08559027
CID:4675600
PubChem ID:19576732
Update Time:2025-06-12

4,4-Difluoro-1-(1-methyl-1H-pyrazol-3-yl)butane-1,3-dione Chemical and Physical Properties

Names and Identifiers

    • 4,4-difluoro-1-(1-methyl-1H-pyrazol-3-yl)butane-1,3-dione
    • 4,4-difluoro-1-(1-methylpyrazol-3-yl)butane-1,3-dione
    • STK351588
    • SBB024619
    • ST45123274
    • 4,4-Difluoro-1-(1-methyl-1H-pyrazol-3-yl)butane-1,3-dione
    • MDL: MFCD08559027
    • Inchi: 1S/C8H8F2N2O2/c1-12-3-2-5(11-12)6(13)4-7(14)8(9)10/h2-3,8H,4H2,1H3
    • InChI Key: XVKXEXAPHSSWTI-UHFFFAOYSA-N
    • SMILES: FC(C(CC(C1C=CN(C)N=1)=O)=O)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 246
  • Topological Polar Surface Area: 52

4,4-Difluoro-1-(1-methyl-1H-pyrazol-3-yl)butane-1,3-dione Security Information

  • Storage Condition:(BD585050)

4,4-Difluoro-1-(1-methyl-1H-pyrazol-3-yl)butane-1,3-dione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB500816-100 mg
4,4-Difluoro-1-(1-methyl-1H-pyrazol-3-yl)butane-1,3-dione
1006333-28-3
100MG
€309.00 2022-03-01
abcr
AB500816-250 mg
4,4-Difluoro-1-(1-methyl-1H-pyrazol-3-yl)butane-1,3-dione
1006333-28-3
250MG
€409.30 2022-03-01
abcr
AB500816-500 mg
4,4-Difluoro-1-(1-methyl-1H-pyrazol-3-yl)butane-1,3-dione
1006333-28-3
500MG
€530.80 2022-03-01
abcr
AB500816-1 g
4,4-Difluoro-1-(1-methyl-1H-pyrazol-3-yl)butane-1,3-dione
1006333-28-3
1g
€708.50 2022-03-01
Enamine
EN300-231242-0.05g
4,4-difluoro-1-(1-methyl-1H-pyrazol-3-yl)butane-1,3-dione
1006333-28-3 95%
0.05g
$197.0 2024-06-20
Enamine
EN300-231242-0.1g
4,4-difluoro-1-(1-methyl-1H-pyrazol-3-yl)butane-1,3-dione
1006333-28-3 95%
0.1g
$293.0 2024-06-20
Enamine
EN300-231242-0.25g
4,4-difluoro-1-(1-methyl-1H-pyrazol-3-yl)butane-1,3-dione
1006333-28-3 95%
0.25g
$418.0 2024-06-20
Enamine
EN300-231242-0.5g
4,4-difluoro-1-(1-methyl-1H-pyrazol-3-yl)butane-1,3-dione
1006333-28-3 95%
0.5g
$656.0 2024-06-20
Enamine
EN300-231242-1.0g
4,4-difluoro-1-(1-methyl-1H-pyrazol-3-yl)butane-1,3-dione
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$842.0 2024-06-20
Enamine
EN300-231242-2.5g
4,4-difluoro-1-(1-methyl-1H-pyrazol-3-yl)butane-1,3-dione
1006333-28-3 95%
2.5g
$1650.0 2024-06-20

Additional information on 4,4-Difluoro-1-(1-methyl-1H-pyrazol-3-yl)butane-1,3-dione

Introduction to 4,4-Difluoro-1-(1-methyl-1H-pyrazol-3-yl)butane-1,3-dione (CAS No. 1006333-28-3)

4,4-Difluoro-1-(1-methyl-1H-pyrazol-3-yl)butane-1,3-dione is a fluorinated heterocyclic compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the presence of a difluorobutane moiety and a methylpyrazole substituent, make it a valuable scaffold for developing novel bioactive molecules. This compound has garnered attention due to its promising applications in drug discovery and material science, particularly in the synthesis of fluorinated pyrazole derivatives.

The CAS No. 1006333-28-3 of this compound ensures precise identification and facilitates its use in both academic and industrial settings. The molecular structure of 4,4-Difluoro-1-(1-methyl-1H-pyrazol-3-yl)butane-1,3-dione consists of a five-membered pyrazole ring linked to a four-carbon chain with two fluorine atoms at the 4-position. The methyl group on the pyrazole ring enhances its reactivity, making it an ideal candidate for further functionalization.

Recent advancements in fluorinated heterocycles have highlighted the importance of compounds like 4,4-Difluoro-1-(1-methyl-1H-pyrazol-3-yl)butane-1,3-dione in medicinal chemistry. Fluorine atoms are known to improve metabolic stability, binding affinity, and pharmacokinetic properties of drug candidates. The difluorobutane unit introduces additional electronic and steric effects that can fine-tune the biological activity of the molecule.

In the context of drug development, this compound has been explored as a precursor for synthesizing kinase inhibitors, which are crucial in treating various cancers and inflammatory diseases. The pyrazole scaffold is particularly well-suited for designing molecules that interact with biological targets such as enzymes and receptors. For instance, studies have shown that fluorinated pyrazoles can exhibit potent inhibitory effects on protein kinases, making them attractive candidates for further optimization.

The synthesis of 4,4-Difluoro-1-(1-methyl-1H-pyrazol-3-yl)butane-1,3-dione involves multi-step organic reactions that require careful control of reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as cross-coupling reactions and transition metal catalysis, have been employed to construct the desired molecular framework efficiently. These methods not only enhance the scalability of production but also allow for the introduction of additional functional groups to tailor the biological properties of the compound.

One notable application of this compound is in the development of fluorescent probes for biochemical assays. The presence of fluorine atoms can enhance the fluorescence properties of molecules, making them useful for imaging and detection applications. Researchers have leveraged this property to create sensitive sensors for detecting small molecules or biological markers in vitro and in vivo.

The versatility of 4,4-Difluoro-1-(1-methyl-1H-pyrazol-3-yl)butane-1,3-dione extends beyond pharmaceuticals into the realm of material science. Fluorinated compounds are widely used in the development of advanced materials due to their unique electronic and thermal properties. This compound has been investigated as a potential component in organic electronics, where its ability to modulate charge transport could lead to improvements in device performance.

In conclusion, 4,4-Difluoro-1-(1-methyl-1H-pyrazol-3-yl)butane-1,3-dione (CAS No. 1006333-28-3) represents a significant advancement in synthetic chemistry with broad applications across multiple disciplines. Its structural features make it an excellent candidate for further exploration in drug discovery, biochemical assays, and material science. As research continues to uncover new methodologies for functionalizing fluorinated heterocycles, compounds like this will undoubtedly play a pivotal role in shaping the future of chemical innovation.

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